Cas no 898344-71-3 (N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 898344-71-3
• MF: C₃₀H₃₀N₂O₃
• MW: 466.570807933807
• CID: 5964336
• PubChem ID: 16825390
• Update Time: 2025-07-09

N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(3,4-dimethylphenyl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• 898344-71-3
• F1609-1125
• N-(3,4-dimethylphenyl)-2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• N-(3,4-dimethylphenyl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• AKOS001819586

• Inchi： 1S/C30H30N2O3/c1-5-21-8-11-23(12-9-21)29(34)26-17-32(27-14-10-22(6-2)16-25(27)30(26)35)18-28(33)31-24-13-7-19(3)20(4)15-24/h7-17H,5-6,18H2,1-4H3,(H,31,33)
• InChI Key： SQBDYMYNVNFKQE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CN1C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Computed Properties

• Exact Mass: 466.22564282g/mol
• Monoisotopic Mass: 466.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 66.5Ų

Additional information on N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

N-(3,4-Dimethylphenyl)-2-6-Ethyl-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Ylacetamide: A Comprehensive Overview

N-(3,4-Dimethylphenyl)-2-6-Ethyl-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Ylacetamide, with the CAS Registry Number 898344-71-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of acetamides and features a quinoline scaffold, which is a heterocyclic aromatic system. The structure of this compound is characterized by the presence of multiple substituents, including ethyl groups and benzoyl moieties, which contribute to its unique chemical properties and potential biological activities.

The synthesis of N-(3,4-Dimethylphenyl)-2-6-Ethyl-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Ylacetamide involves a series of intricate organic reactions. These include nucleophilic substitutions, condensations, and oxidations. The quinoline core is typically synthesized via the Skraup oxidation or other related methods, while the acetamide group is introduced through amide bond formation. The substitution patterns on the aromatic rings are critical for determining the compound's stability and reactivity. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and improving yields.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The quinoline moiety is known to exhibit various bioactivities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have explored the role of N-(3,4-Dimethylphenyl)-2-6-Ethyl-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Ylacetamide in modulating cellular signaling pathways associated with neurodegenerative diseases. For instance, research published in 2023 demonstrated that this compound can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. The presence of electron-withdrawing groups like the benzoyl moiety enhances the compound's ability to act as an electron acceptor in organic semiconductors. This property makes it a candidate for use in organic photovoltaic devices (OPVs) and light-emitting diodes (OLEDs). Recent studies have highlighted its efficiency in charge transport layers, contributing to improved device performance.

The structural complexity of N-(3,4-Dimethylphenyl)-2-6-Ethyl-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Ylacetamide presents both challenges and opportunities for further research. On one hand, its intricate structure necessitates advanced analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its identity and purity. On the other hand, this complexity offers a platform for further functionalization and optimization.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradability under various environmental conditions. Results indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways. However, further research is required to evaluate its persistence in different environmental compartments.

In conclusion, N-(3,4-Dimethylphenyl)-2-6-Ethyl-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Ylacetamide (CAS No: 89834471) represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure endows it with intriguing chemical properties that continue to be explored by researchers worldwide. As advancements in synthetic methodologies and analytical techniques unfold, this compound holds promise for contributing to innovative solutions in medicine and materials science.